Cas no 404964-34-7 (5-fluoro-3-methyl-benzothiophene-2-sulfonyl chloride)

• Product Name: 5-fluoro-3-methyl-benzothiophene-2-sulfonyl chloride
• CAS No: 404964-34-7
• MF: C₉H₆ClFO₂S₂
• MW: 264.724142551422
• MDL: MFCD02091512
• CID: 2197432
• PubChem ID: 2774586
• Update Time: 2025-04-21

5-fluoro-3-methyl-benzothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-chlorosulfonyl-3-methylbenzo[b]thiophene
• 5-Fluoro-3-methyl-1-benzothiophene-2-sulfonyl chloride
• 5-fluoro-3-methyl-benzothiophene-2-sulfonyl chloride
• 5-Fluoro-3-methylbenzo[b]thiophene-2-sulfonyl chloride
• 5-Fluoro-3-methylbenzo[b]thiophene-2-sulfonylchloride
• SCHEMBL788282
• DTXCID60330138
• DTXSID50379112
• 404964-34-7
• AKOS015996794
• 2-chlorosulfonyl-5-fluoro-3-methylbenzo[b]thiophene
• 5-fluoro-3-methylbenzothiophene-2-sulfonyl chloride
• CS-0211941
• 5-Fluoro-3-methylbenzo[b]thiophene-2-sulphonyl chloride
• PS-10850
• ZPXXCKVUFYURAU-UHFFFAOYSA-N
• MFCD02091512
• DB-332992

• MDL： MFCD02091512
• Inchi： 1S/C9H6ClFO2S2/c1-5-7-4-6(11)2-3-8(7)14-9(5)15(10,12)13/h2-4H,1H3
• InChI Key： ZPXXCKVUFYURAU-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C2C=C(C=CC=2S1)F)(=O)=O

Computed Properties

• Exact Mass: 263.9481776g/mol
• Monoisotopic Mass: 263.9481776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes